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Compound of Interest

Compound Name: SAR-020106

Cat. No.: B612087

Essential Safety and Handling Guide for SAR-
020106

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of the potent CHK1
inhibitor, SAR-020106.

As a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1), SAR-
020106 is a valuable tool in cancer research, particularly in studies involving DNA damage
response and cell cycle regulation.[1] Its cytotoxic potential necessitates stringent safety
protocols to protect laboratory personnel from exposure. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe and effective use of this compound in a research setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of SAR-020106 is provided below. This
information is crucial for accurate preparation of solutions and for understanding the
compound's behavior under various experimental conditions.
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Property Value Source
Molecular Formula C19H19CIN6O [2]
Molecular Weight 382.85 g/mol [2]
CAS Number 1184843-57-9 2]
Appearance Solid powder [2]

- Soluble in DMSO (e.g., 5
Solubility [3114]
mg/mL or 20 mg/mL)

-20°C for up to 3 years; Room
Storage (Powder) [2][4]
temperature for months

-80°C for up to 6 months;
Storage (Stock Solution) -20°C for up to 1 month. Avoid [5]

repeated freeze-thaw cycles.

Personal Protective Equipment (PPE)

Due to its potent biological activity, SAR-020106 should be handled with the same precautions
as a cytotoxic agent. The following PPE is mandatory when working with this compound in solid
or solution form.
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PPE Category Specific Requirements Rationale

Two pairs of chemotherapy- )
o Prevents dermal absorption, a
rated nitrile gloves. Change )
] ] ) primary route of exposure for
) gloves immediately if
Hand Protection ) potent compounds. Double-
contaminated, torn, or after ) )
gloving provides an extra layer
prolonged use (e.g., every 1-2 )
of protection.
hours).

Disposable, solid-front i
) o - Protects skin and personal
Body Protection laboratory coat with tight-fitting ] o
« clothing from contamination.
cuffs.

] Protects against splashes of
) Chemical splash goggles or a ) )
Eye Protection ] solutions or aerosolized
full-face shield.
powder.

A NIOSH-approved respirator
(e.g., N95 or higher) should be

) Minimizes the risk of inhaling
used when handling the
) ] ) the potent compound,
Respiratory Protection powder form outside of a ] o
N ] especially in its powdered
certified chemical fume hood ;
orm.

or biological safety cabinet to

prevent inhalation.

Safe Handling and Operational Workflow

A systematic approach to handling SAR-020106 is critical to minimize the risk of exposure. The
following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for SAR-020106

Preparation

Don Appropriate PPE

:

Prepare Designated Work Area
(Fume Hood / BSC)

:

Weigh Solid Compound

;

Dissolve in DMSO

:

Label Stock Solution

Experi%entation

Transport Solution Securely

:

Conduct Experiment

l Cleanup & Disposal

Decontaminate Work Surfaces

'

Dispose of Liquid Waste Dispose of Solid Waste

NS

Doff PPE Correctly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of SAR-020106.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b612087?utm_src=pdf-body-img
https://www.benchchem.com/product/b612087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocols: Step-by-Step Guidance

1. Preparation of Stock Solutions

o Pre-Weighing: Before handling the solid compound, ensure all necessary PPE is correctly
donned. Prepare the designated work area, preferably a certified chemical fume hood or
Class Il biological safety cabinet, by lining the surface with absorbent, plastic-backed paper.

¢ Weighing: Use a calibrated analytical balance within the containment area. Handle the vial of
SAR-020106 carefully to avoid generating dust. Use a spatula to transfer the desired amount
of powder to a tared weigh boat.

» Dissolution: Transfer the weighed powder to an appropriate sterile, capped tube or vial. Add
the required volume of fresh, anhydrous DMSO to achieve the desired stock concentration
(e.g., 5 mg/mL).[4] Cap the vial securely and vortex or sonicate until the solid is completely
dissolved.

e Labeling and Storage: Clearly label the stock solution with the compound name,
concentration, date, and your initials. Store the stock solution at -20°C or -80°C in small
aliquots to avoid repeated freeze-thaw cycles.[5]

2. Spill Management

o Small Spills (Powder): If a small amount of powder is spilled, gently cover it with damp
absorbent material to avoid raising dust. Carefully wipe the area, working from the outside in.
Place all contaminated materials in a sealed bag for hazardous waste disposal.

o Small Spills (Liquid): For spills of SAR-020106 solutions, absorb the liquid with an inert
absorbent material (e.g., spill pads, vermiculite).

o Decontamination: Following the initial cleanup of any spill, decontaminate the area with a
suitable cleaning agent (e.g., 70% ethanol), followed by soap and water.

o Large Spills: In the event of a large spill, evacuate the area and notify your institution's
environmental health and safety (EHS) office immediately.

Disposal Plan
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All waste contaminated with SAR-020106 must be treated as hazardous chemical waste.

e Liquid Waste: Collect all liquid waste containing SAR-020106, including unused solutions
and contaminated media, in a clearly labeled, sealed hazardous waste container. Do not
pour this waste down the drain.

» Solid Waste: All solid waste, including contaminated gloves, lab coats, plasticware (e.g.,
pipette tips, tubes), and absorbent paper, must be collected in a designated, sealed
hazardous waste bag or container.

o Sharps: Needles, syringes, or other sharps contaminated with SAR-020106 must be
disposed of in a designated sharps container for hazardous chemical waste.

o Final Disposal: All hazardous waste containers must be disposed of through your institution's
EHS-approved hazardous waste management program.

By adhering to these safety protocols, researchers can minimize the risks associated with
handling the potent CHK1 inhibitor SAR-020106, ensuring a safe laboratory environment while
advancing critical scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612087#personal-protective-equipment-for-handling-
sar-020106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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